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This guide provides best practices, troubleshooting advice, and frequently asked questions for

researchers, scientists, and drug development professionals working with powdered

Gadolinium-160 (¹⁶⁰Gd).

Frequently Asked Questions (FAQs)
Q1: What is Gadolinium-160?

A1: Gadolinium-160 is a stable, non-radioactive isotope of the element Gadolinium.[1][2] It is a

soft, silvery metallic element belonging to the lanthanide series.[1] While naturally occurring

Gadolinium is composed of six stable isotopes and one radioactive isotope, ¹⁶⁰Gd has a natural

abundance of 21.86%.[1][3] It is commonly supplied as a powder in either its elemental metal

form (Gd) or as gadolinium oxide (Gd₂O₃).[1]

Q2: What are the primary applications of powdered Gadolinium-160 in research?

A2: Powdered Gadolinium-160 is used in several specialized research areas:

Production of Terbium-161 (¹⁶¹Tb): ¹⁶⁰Gd is a critical precursor for producing the medical

radioisotope Terbium-161.[2][4][5] ¹⁶¹Tb is an emerging radiopharmaceutical for targeted

cancer therapy due to its dual emission of beta particles and Auger electrons, which can

precisely target and destroy cancer cells, including micrometastases.[2][4]
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Spectroscopic Studies: Due to its specific nuclear properties, ¹⁶⁰Gd is utilized in various

spectroscopic analyses.[1]

Neutron Diffraction Studies: It is used to study magnetic structures and intermetallic

compounds.[1]

Materials Science: Gadolinium compounds are used in the creation of phosphors for lighting

and display technologies.[3]

Q3: Is Gadolinium-160 powder radioactive?

A3: No, Gadolinium-160 is a stable isotope and is not radioactive.[1][2] However, it can be

converted into the radioactive isotope Terbium-161 through neutron capture.[2][3] Standard

laboratory safety precautions for handling fine chemical powders should be followed.

Q4: What are the main hazards associated with handling powdered Gadolinium-160?

A4: The primary hazards are related to its physical and chemical properties as a fine powder:

Inhalation: Inhaling the dust can cause respiratory irritation.[6][7]

Skin and Eye Irritation: Direct contact may cause irritation to the skin and eyes.[6][7][8]

Flammability: Gadolinium metal powder is flammable and can ignite when exposed to heat,

sparks, or flames. It may react with water under fire conditions to release flammable

hydrogen gas.[6][9] Gadolinium oxide powder is not flammable, but hygroscopic.[8]

Air and Moisture Sensitivity: Gadolinium metal powder is sensitive to air and moisture and

should be handled under an inert atmosphere.[7][9]

Q5: What is the difference between Gadolinium-160 and other Gadolinium isotopes used in

medicine, like ¹⁵⁷Gd?

A5: The key difference lies in their neutron capture cross-section, which is a measure of the

probability that an isotope will capture a neutron.

¹⁵⁷Gd and ¹⁵⁵Gd have exceptionally large thermal neutron capture cross-sections (254,000

and 60,700 barns, respectively), making them highly effective for Gadolinium Neutron
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Capture Therapy (GdNCT), a type of radiotherapy.[10]

¹⁶⁰Gd has a much smaller thermal neutron capture cross-section (approximately 0.8 barns).

[3] Its primary medical relevance is not direct therapy but its role as the starting material for

producing the therapeutic radioisotope ¹⁶¹Tb.[2][4]

Data Presentation
Table 1: Physical and Chemical Properties of Gadolinium-160

Property Value

Atomic Number (Z) 64[1]

Mass Number (A) 160[1]

Atomic Mass 159.9270541 Da[1]

Natural Abundance 21.86%[1][3]

Half-life Stable[1]

Density ~7.90 g/cm³[3]

Melting Point 1313 °C (1585 K)[1][3]

Boiling Point 3273 °C[1][3]

Crystal Structure Hexagonal Close-Packed (HCP)[1][3]

Appearance Silvery-white metal[11]

Table 2: Comparison of Thermal Neutron Capture Cross-Sections for Gadolinium Isotopes

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8793081/
https://www.evitachem.com/product/evt-432260
https://www.asiaisotopeintl.com/product/gadolinium-160-gd-160-isotope-available-to-offer-soon
https://ir.aspisotopes.com/news-events/press-releases/detail/66/asp-isotopes-and-isotopia-announce-supply-agreement-for
https://www.benchchem.com/product/b083645?utm_src=pdf-body
https://www.buyisotope.com/gadolinium-160-isotope.php
https://www.buyisotope.com/gadolinium-160-isotope.php
https://www.buyisotope.com/gadolinium-160-isotope.php
https://www.buyisotope.com/gadolinium-160-isotope.php
https://www.evitachem.com/product/evt-432260
https://www.buyisotope.com/gadolinium-160-isotope.php
https://www.evitachem.com/product/evt-432260
https://www.buyisotope.com/gadolinium-160-isotope.php
https://www.evitachem.com/product/evt-432260
https://www.buyisotope.com/gadolinium-160-isotope.php
https://www.evitachem.com/product/evt-432260
https://www.buyisotope.com/gadolinium-160-isotope.php
https://www.evitachem.com/product/evt-432260
https://www.americanelements.com/gadolinium-160-oxide-isotope
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isotope
Natural Abundance
(%)

Thermal Neutron
Capture Cross-
Section (barns)

Primary
Application

¹⁵⁵Gd 14.80% 60,700[10]

Gadolinium Neutron

Capture Therapy

(GdNCT)

¹⁵⁷Gd 15.65% 254,000[10]

Gadolinium Neutron

Capture Therapy

(GdNCT)[12]

¹⁶⁰Gd 21.86% ~0.8[3]
Production of

Terbium-161[2]

Troubleshooting Guides
Issue 1: The powdered Gadolinium-160 sample has changed color (e.g., from silvery-white to

yellowish or grey).

Question: Why has my ¹⁶⁰Gd metal powder changed color, and what should I do?

Answer: A color change in Gadolinium metal powder typically indicates oxidation. Gadolinium

is air-sensitive and will react with oxygen and moisture in the atmosphere to form gadolinium

oxides.[13] This can affect the purity and reactivity of your sample.

Immediate Action: Ensure the container is tightly sealed. If you are not already doing so,

handle the material exclusively within an inert atmosphere glovebox.

Prevention: Always store ¹⁶⁰Gd metal powder in a tightly-closed container under a dry,

inert gas such as argon.[6][7] For weighing and sample preparation, use a glovebox with

low oxygen and moisture levels.

Issue 2: Difficulty in achieving a uniform suspension of ¹⁶⁰Gd powder in a solvent.

Question: My ¹⁶⁰Gd powder is clumping and not dispersing in my aqueous solution. How can

I resolve this?
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Answer: Gadolinium and its compounds are generally insoluble in water but soluble in acids.

[3][13] Clumping is common for fine powders.

Solution:

Check Solubility: Confirm the solvent's compatibility. For suspensions, consider using a

non-aqueous, inert solvent if appropriate for your experiment. If dissolution is required,

dilute acids are effective.[13]

Use Surfactants/Stabilizers: For nanoparticle applications, surface modification with

biocompatible polymers like polyacrylic acid (PAA) can improve colloidal stability.[14]

Sonication: Use a bath or probe sonicator to break up agglomerates and promote a

more uniform dispersion. Perform this in a sealed container to avoid aerosolization.

Issue 3: Accidental spill of powdered Gadolinium-160 in the laboratory.

Question: What is the correct procedure for cleaning up a small spill of ¹⁶⁰Gd powder?

Answer: Spills must be handled carefully to prevent creating dust and to eliminate ignition

sources.[6]

Procedure:

Isolate the Area: Cordon off the spill area to prevent personnel from walking through it.

Wear PPE: At a minimum, wear safety glasses with side shields, rubber gloves, and a

lab coat. For larger spills, a NIOSH-approved respirator is necessary.[6][7]

Eliminate Ignition Sources: Turn off any nearby hot plates, burners, or other potential

sources of sparks or flames.[6]

Clean-Up: Do NOT use a dry brush or compressed air as this will create dust. Gently

cover the spill with a dry powder like sodium carbonate or dolomite to minimize dust.[9]

Carefully scoop the mixture using non-sparking tools and place it into a clearly labeled,

sealed container for hazardous waste disposal.[6][7]
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Decontamination: Wipe the area with a damp cloth (if water is not incompatible with the

specific form of Gd) and dispose of the cloth in the same sealed container.

Waste Disposal: Dispose of the sealed container according to your institution's

hazardous chemical waste guidelines. Do not flush down the sewer.[6]

Issue 4: Waste Disposal of unused or contaminated Gadolinium-160.

Question: How do I properly dispose of ¹⁶⁰Gd waste?

Answer: Since ¹⁶⁰Gd is a stable isotope, it is not disposed of as radioactive waste unless it

has been activated. It must be treated as hazardous chemical waste.

Guidelines:

Segregation: Keep ¹⁶⁰Gd waste separate from other chemical waste streams.

Labeling: Collect all solid waste (contaminated gloves, wipes, etc.) and unused powder

in a dedicated, sealed container. Label the container clearly as "Hazardous Waste:

Gadolinium Powder."

Collection: Arrange for pickup through your institution's Environmental Health and

Safety (EHS) or equivalent office.[15] Do not dispose of it in regular trash or down the

drain.[6]

Experimental Protocols
Protocol 1: General Workflow for Handling and Preparing a Powdered ¹⁶⁰Gd Sample for

Analysis

This protocol outlines the safe handling of air- and moisture-sensitive ¹⁶⁰Gd metal powder.

Preparation (in open lab):

Don appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and nitrile

or rubber gloves.[6]
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Prepare all necessary equipment (spatulas, weigh boats, vials) and ensure they are clean

and dry.

Transfer all equipment into an inert atmosphere glovebox.

Handling (inside glovebox):

Ensure the glovebox atmosphere is dry and has low oxygen content (e.g., <10 ppm H₂O

and O₂).

Carefully open the main storage container of ¹⁶⁰Gd powder.

Using a clean, non-sparking spatula, carefully weigh the desired amount of powder onto a

weigh boat. Avoid any actions that could create dust.

Transfer the weighed powder into your experimental vessel (e.g., a vial or reaction tube).

Seal the experimental vessel securely before removing it from the glovebox.

Tightly reseal the main storage container of ¹⁶⁰Gd powder.

Sample Preparation for Analysis (example: preparing a sample for digestion):

Outside the glovebox, place your sealed vessel containing the ¹⁶⁰Gd powder in a fume

hood.

Slowly and carefully add the appropriate dilute acid to the vessel to dissolve the powder.

Be aware that contact with acids may evolve flammable hydrogen gas.[6]

Once the powder is fully dissolved, the solution can be diluted or further processed as

required by the analytical protocol.

Protocol 2: High-Level Workflow for Production of ¹⁶¹Tb from ¹⁶⁰Gd

This process requires specialized nuclear reactor facilities and is provided for informational

purposes.

Target Preparation:
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High-purity, enriched ¹⁶⁰Gd (often as Gd₂O₃) is pressed into a pellet or encapsulated in a

suitable material (e.g., aluminum or quartz) to create a stable target.

The target design must be able to withstand the high temperatures and neutron flux of a

nuclear reactor.

Neutron Irradiation:

The ¹⁶⁰Gd target is placed in a nuclear reactor and bombarded with thermal neutrons.

The ¹⁶⁰Gd nucleus captures a neutron via the ¹⁶⁰Gd(n,γ)¹⁶¹Gd reaction, transforming it into

Gadolinium-161 (¹⁶¹Gd).[3]

Radioactive Decay:

The newly formed ¹⁶¹Gd is radioactive and decays with a half-life of 3.66 minutes via beta

decay into Terbium-161 (¹⁶¹Tb).

Radiochemical Separation:

After irradiation, the target is removed from the reactor.

Complex radiochemical separation techniques (e.g., ion exchange chromatography) are

used to separate the desired ¹⁶¹Tb from the remaining ¹⁶⁰Gd target material and any other

impurities. This step is critical to ensure the high purity of the final ¹⁶¹Tb product for

medical use.

Mandatory Visualizations
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Diagram 1: Safe Handling Workflow for Powdered ¹⁶⁰Gd
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Diagram 1: Safe Handling Workflow for Powdered ¹⁶⁰Gd
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Diagram 2: Production of ¹⁶¹Tb from ¹⁶⁰Gd
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Diagram 2: Production of ¹⁶¹Tb from ¹⁶⁰Gd
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Diagram 3: Logic of ¹⁶¹Tb Targeted Radiotherapy
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Diagram 3: Logic of ¹⁶¹Tb Targeted Radiotherapy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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